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Compound of Interest

Compound Name: Z-Tyr(tbu)-ome

Cat. No.: B554264 Get Quote

Essential Safety and Handling Guide for Z-Tyr(tbu)-
ome
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring both personal safety and the integrity of experimental

outcomes. This guide provides immediate, essential safety and logistical information for

handling Z-Tyr(tbu)-ome (N-Carbobenzyloxy-O-tert-butyl-L-tyrosine methyl ester), a key

reagent in peptide synthesis.

Chemical Identifier:

Property Value

Chemical Name Z-Tyr(tbu)-ome

Synonyms Cbz-Tyr(tBu)-OMe, Z-L-Tyr(tBu)-OMe

CAS Number 5068-29-1[1]

Molecular Formula C22H27NO5[1][2]

Molecular Weight 385.45 g/mol [1]

Hazard Identification and Classification:
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While some suppliers classify the compound as not hazardous, aggregated GHS information

indicates potential hazards.[3] It is prudent to handle it as a potentially hazardous substance.

Key hazard statements associated with the compound include:

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Z-Tyr(tbu)-ome to minimize

exposure. The following table outlines the recommended equipment based on Safety Data

Sheets.

Protection Type Recommended Equipment

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles are mandatory.[6]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).[1][6] Dispose of

contaminated gloves after use in accordance

with local laws and good laboratory practices.[7]

Skin and Body Protection
A laboratory coat is required.[3] For larger spills,

a full suit may be necessary.[7]

Respiratory Protection

Use in a well-ventilated area.[4][8] If dust

formation is likely, a dust respirator (e.g., N95)

should be used.[6][7]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:
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Upon receipt, inspect the container for any damage.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

Recommended storage is at room temperature or refrigerated (2-8°C) for long-term stability.

[4][5]

2. Handling and Use:

Handle in a well-ventilated area, preferably in a chemical fume hood to avoid inhalation of

dust.[6][8]

Avoid contact with skin, eyes, and clothing.[6][8]

Prevent dust formation during weighing and transfer.[6][8]

Keep away from heat and sources of ignition.[7]

Wash hands thoroughly after handling.[4][6]

3. Spill Management:

Small Spills: Use appropriate tools to carefully sweep or scoop up the spilled material into a

designated waste disposal container.[7]

Large Spills: Evacuate the area. Use a shovel to place the material into a suitable waste

container.[1][7] Avoid generating dust during cleanup.[8]

Ensure adequate ventilation during cleanup.[1][8]

Disposal Plan
Treat Z-Tyr(tbu)-ome and any contaminated materials as chemical waste.

1. Waste Collection:

Place all solid Z-Tyr(tbu)-ome waste and any materials used for cleaning up spills (e.g.,

contaminated gloves, absorbent pads) into a designated and clearly labeled hazardous
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waste container.[7][9]

2. Container Labeling and Storage:

Clearly label the waste container with "Z-Tyr(tbu)-ome Waste" and any other identifiers

required by your institution's environmental health and safety (EHS) department.

Store the sealed waste container in a designated hazardous waste accumulation area.

3. Final Disposal:

Arrange for the collection and disposal of the chemical waste through your institution's EHS-

approved waste management vendor.[9] Under no circumstances should it be disposed of

down the drain or in regular solid waste streams.[10]

Visual Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.peptide.com/custdocs/MSDS%20AFY105%20Fmoc-Tyr(tBu).pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_Tyr_tBu_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b554264?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Boc_Tyr_tBu_OH_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Fmoc_Tyr_tBu_OH.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Z-Tyr(tbu)-ome
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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